Cas no 14172-55-5 (1-(benzenesulfonyl)piperazine)

• Product Name: 1-(benzenesulfonyl)piperazine
• CAS No: 14172-55-5
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• MDL: MFCD02182804
• CID: 222226
• PubChem ID: 808712
• Update Time: 2025-06-18

1-(benzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylsulfonyl)piperazine
• 1-BENZENESULFONYL-PIPERAZINE
• cyclobutanecarboxylic acid [3-(5-bromo-2-chloro-pyrimidin-4-ylamino)-propyl]-amide
• Piperazine,1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)piperazine
• 4-Phenylsulfonylpiperazine
• AKOS B003962
• AKOS MSC-0756
• IFLAB-BB F1986-0009
• CHEMBRDG-BB 3003962
• ART-CHEM-BB B003962
• TIMTEC-BB SBB009226
• SALOR-INT L204471-1EA
• 1-PHENYLSULPHONYLPIPERAZINE
• 1-(Pyridine-2-sulfonyl)-piperazine
• 1-benzenesulphonylpiperazine
• 1-Phenyl sulfonyl piperazine
• 1-Phenylsulfonyl-piperazine
• Oprea1_134321
• [(1,1-Dimethylpropyl)amino](oxo)aceticacid
• 1-Benzenesulfonylpiperazine
• EN300-31943
• F1986-0009
• 4-benzenesulfonylpiperazine
• Z56870732
• FT-0653009
• 1-benzenesulfonyl piperazine
• SMR000472978
• 14172-55-5
• CHEMBL1877230
• 1-(phenylsulphonyl)piperazine
• CS-W000283
• Piperazine, 1-(phenylsulfonyl)-
• Enamine_004678
• MLS001077195
• SCHEMBL17246
• BB 0248089
• NCGC00181868-01
• HMS1407E14
• DTXSID00355603
• AB10166
• AKOS000264125
• J-007539
• Oprea1_632679
• HMS2800N06
• MFCD02182804
• benzenesulfonyl piperazine
• FS-1689
• AKOS BBS-00003688
• AN-922/14468072
• DB-015712
• STK365160
• ALBB-001505

• MDL： MFCD02182804
• Inchi： 1S/C10H14N2O2S/c13-15(14,10-4-2-1-3-5-10)12-8-6-11-7-9-12/h1-5,11H,6-9H2
• InChI Key： NANQJUFFKXWVJR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 226.07800
• Monoisotopic Mass: 226.077598
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8
• XLogP3: 0.4

Experimental Properties

• Color/Form: solid
• Density: 1.251±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 108-110 ºC
• Boiling Point: 377.4 °C at 760 mmHg
• Flash Point: 182.1 °C
• Solubility: Slightly soluble (21 g/l) (25 º C),
• PSA: 57.79000
• LogP: 1.62800

1-(benzenesulfonyl)piperazine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 20/21/22
• Safety Instruction： 23-24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Additional information on 1-(benzenesulfonyl)piperazine

Introduction to 1-(benzenesulfonyl)piperazine (CAS No. 14172-55-5)

1-(benzenesulfonyl)piperazine, with the chemical formula C₁₀H₁₃N₃O_{2, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 14172-55-5, has garnered attention due to its versatile applications in drug discovery and development. Its molecular structure, featuring a piperazine ring substituted with a benzenesulfonyl group, makes it a valuable intermediate in synthesizing various bioactive molecules.}

The benzenesulfonyl group attached to the piperazine core imparts unique chemical properties that enhance its reactivity and utility in medicinal chemistry. Piperazine derivatives are well-known for their role in modulating biological pathways, particularly in neurological and cardiovascular systems. The introduction of the sulfonyl group further expands its pharmacological potential, making it a promising candidate for developing novel therapeutic agents.

In recent years, 1-(benzenesulfonyl)piperazine has been extensively studied for its potential applications in treating neurological disorders. Research has shown that this compound can interact with various neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. The ability of 1-(benzenesulfonyl)piperazine to modulate these receptors suggests its therapeutic efficacy in alleviating symptoms associated with these disorders.

Moreover, the compound has been explored as a key intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. Its structural framework allows for further functionalization, enabling the development of derivatives with improved solubility, bioavailability, and target specificity. This flexibility makes 1-(benzenesulfonyl)piperazine an indispensable tool in pharmaceutical research laboratories.

Recent advancements in computational chemistry have also highlighted the importance of 1-(benzenesulfonyl)piperazine in drug design. Molecular modeling studies have demonstrated that this compound can effectively bind to target proteins, inhibiting or activating specific biological pathways. These insights have guided the development of structure-activity relationship (SAR) studies, which are crucial for optimizing drug candidates.

The synthesis of 1-(benzenesulfonyl)piperazine involves multi-step organic reactions that require precise control over reaction conditions. The benzenesulfonyl group is typically introduced through sulfonylation reactions, where benzene sulfonyl chloride reacts with piperazine under controlled conditions. The choice of solvent and catalyst plays a critical role in ensuring high yield and purity of the final product.

In addition to its pharmaceutical applications, 1-(benzenesulfonyl)piperazine has been investigated for its potential role in materials science. Its ability to form stable complexes with metal ions has led to research into its use as a ligand in catalytic systems. These complexes exhibit unique catalytic properties that can be exploited in industrial processes, such as polymerization and organic synthesis.

The safety profile of 1-(benzenesulfonyl)piperazine is another area of interest. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE) such as gloves and lab coats should be worn during handling, and adequate ventilation should be maintained to prevent inhalation exposure.

Future research directions for 1-(benzenesulfonyl)piperazine include exploring its potential as an antiviral agent. Preliminary studies have suggested that derivatives of this compound may inhibit viral replication by interfering with essential viral enzymes. Further investigation into these mechanisms could lead to the development of novel antiviral drugs effective against a wide range of pathogens.

In conclusion, 1-(benzenesulfonyl)piperazine (CAS No. 14172-55-5) is a multifaceted compound with significant applications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate in drug discovery, while its ability to modulate biological pathways highlights its therapeutic potential. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing medical science and industrial innovation.